Cas no 15199-06-1 (4H-Pyrrolo[3,4-d]pyrimidin-4-one,6-benzoyl-3,5,6,7-tetrahydro-)
15199-06-1 structure
Product Name:4H-Pyrrolo[3,4-d]pyrimidin-4-one,6-benzoyl-3,5,6,7-tetrahydro-
CAS No:15199-06-1
MF:C13H11N3O2
MW:241.245342493057
CID:174526
PubChem ID:135449836
Update Time:2025-04-19
4H-Pyrrolo[3,4-d]pyrimidin-4-one,6-benzoyl-3,5,6,7-tetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- 4H-Pyrrolo[3,4-d]pyrimidin-4-one,6-benzoyl-3,5,6,7-tetrahydro-
- 6-benzoyl-5,7-dihydro-1H-pyrrolo[3,4-d]pyrimidin-4-one
- 6-benzoyl-1,5,6,7-tetrahydro-4h-pyrrolo[3,4-d]pyrimidin-4-one
- 6-benzoyl-3,5,6,7-tetrahydro-pyrrolo[3,4-d]pyrimidin-4-one
- 6-Benzoyl-4-hydroxy-6,7-dihydro-5H-pyrrolo< 3,4-d> pyrimidin
- AC1L6RIL
- AC1Q5KIO
- AG-J-36099
- AR-1H0995
- CTK4C7278
- NSC116522
- DTXSID40297538
- 6-Benzoyl-6,7-dihydro-3H-pyrrolo[3,4-d]pyrimidin-4(5H)-one
- 15199-06-1
- NSC-116522
- 6-benzoyl-3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidin-4-one
-
- Inchi: 1S/C13H11N3O2/c17-12-10-6-16(7-11(10)14-8-15-12)13(18)9-4-2-1-3-5-9/h1-5,8H,6-7H2,(H,14,15,17)
- InChI Key: KEHBUYXVILPJAE-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1)N1CC2=C(C(NC=N2)=O)C1
Computed Properties
- Exact Mass: 241.08523
- Monoisotopic Mass: 241.085126602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 447
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 61.8Ų
Experimental Properties
- PSA: 61.77
4H-Pyrrolo[3,4-d]pyrimidin-4-one,6-benzoyl-3,5,6,7-tetrahydro- Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
15199-06-1 (4H-Pyrrolo[3,4-d]pyrimidin-4-one,6-benzoyl-3,5,6,7-tetrahydro-) Related Products
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